2-(4-fluorophenoxy)butanamide

• IUPAC Name: 2-(4-fluorophenoxy)butanamide
• InChI: InChI=1S/C10H12FNO2/c1-2-9(10(12)13)14-8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H2,12,13)
• InChI Key: MUIDSKYDDAOJOO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)OC1=CC=C(C=C1)F
• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol

Description

2-(4-fluorophenoxy)butanamide, also known as 4F-MPH, is a synthetic compound that belongs to the class of substituted phenethylamines. It is a potent psychostimulant that has been widely used in scientific research to investigate its effects on the central nervous system.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)butanamide involves the inhibition of dopamine and norepinephrine reuptake transporters, leading to increased levels of these neurotransmitters in the brain. This results in increased activity in the prefrontal cortex, leading to improved cognitive performance and focus.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It increases dopamine and norepinephrine levels in the brain, leading to increased activity in the prefrontal cortex. This results in improved cognitive performance, focus, and attention. It has also been shown to increase heart rate and blood pressure, which can lead to cardiovascular problems in some individuals.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenoxy)butanamide in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake transporters. This makes it a useful tool for investigating the role of these neurotransmitters in the brain. However, its potential for abuse and dependence, as well as its cardiovascular effects, must be taken into consideration when using it in experiments.

Future Directions

There are several future directions for research on 2-(4-fluorophenoxy)butanamide. One area of interest is its potential use in the treatment of ADHD and narcolepsy. Further studies are needed to determine its safety and efficacy in these applications. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. However, more research is needed to determine the long-term effects of this compound on cognitive function and overall health. Additionally, further studies are needed to investigate its potential for abuse and dependence.

Synthesis Methods

The synthesis of 2-(4-fluorophenoxy)butanamide involves the reaction of 4-fluoroanisole with 2-bromo-2-methylbutane in the presence of a strong base such as potassium carbonate. The resulting intermediate is then reacted with hydroxylamine hydrochloride to form the final product, this compound. The purity of the compound can be increased by further purification using chromatography techniques.

Scientific Research Applications

2-(4-fluorophenoxy)butanamide has been used in scientific research to investigate its effects on the central nervous system. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased alertness, focus, and cognitive performance. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.